Cas no 2716849-35-1 (cis-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester)

• Product Name: cis-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester
• CAS No: 2716849-35-1
• MF: C₁₀H₂₀N₂O₃
• MW: 216.28
• MDL: MFCD30729463
• CID: 5088378
• Update Time: 2026-03-02

cis-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(3R,5S)-5-hydroxy-3-piperidinyl]-, 1,1-dimethylethyl ester, rel-
• cis-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester

• MDL： MFCD30729463
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-4-8(13)6-11-5-7/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m0/s1
• InChI Key： YCMJZHSDAYCYFW-JGVFFNPUSA-N
• SMILES： C1[C@@H](O)CNC[C@H]1NC(=O)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on cis-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester

Cis-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester (CAS No. 2716849-35-1): A Key Intermediate in Modern Pharmaceutical Research

The compound Cis-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester, identified by its CAS number 2716849-35-1, represents a significant intermediate in the realm of pharmaceutical chemistry. Its unique structural features, characterized by a piperidine ring substituted with a hydroxyl group at the 5-position and a carbamate moiety with a tert-butyl ester, make it a valuable building block for the synthesis of complex bioactive molecules.

In recent years, the demand for novel pharmacological agents has driven extensive research into heterocyclic compounds, particularly those incorporating nitrogen-containing rings such as piperidine. The piperidine scaffold is widely recognized for its prevalence in biologically active molecules, including antiviral, anticancer, and central nervous system (CNS) therapeutics. The presence of a hydroxyl group at the 5-position of the piperidine ring in this compound introduces additional functional diversity, enabling further derivatization through various chemical transformations.

The tert-butyl ester group in the carbamate moiety serves multiple purposes in synthetic chemistry. It not only enhances the stability of the carbamate functionality but also provides a handle for subsequent reactions, such as hydrolysis to yield the corresponding carboxylic acid or transesterification to introduce different esters. These properties make Cis-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester an indispensable reagent in medicinal chemistry laboratories.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The piperidine ring is a common pharmacophore in kinase inhibitors due to its ability to interact favorably with the ATP-binding pocket of these enzymes. By incorporating the hydroxyl-piperidine moiety into drug candidates, researchers can modulate binding affinity and selectivity, leading to more effective therapeutic agents.

Recent studies have highlighted the importance of functional groups like hydroxyl and carbamate in enhancing drug-like properties. The hydroxyl group at the 5-position of the piperidine ring can participate in hydrogen bonding interactions with both polar and nonpolar regions of biological targets, improving solubility and binding affinity. Meanwhile, the carbamate group can serve as a linker between different pharmacophoric units, allowing for the construction of more complex molecular architectures.

The tert-butyl ester functionality also plays a critical role in drug design. It provides a protective group for the carbamate moiety during synthetic procedures and can be selectively removed under mild acidic or basic conditions to reveal the free carboxylic acid. This versatility makes Cis-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester a preferred intermediate for constructing novel drug candidates that require multiple functional modifications.

In addition to its role in kinase inhibitors, this compound has shown promise in other therapeutic areas. For instance, researchers have explored its utility in developing antiviral agents targeting viral proteases and polymerases. The ability to fine-tune molecular interactions through structural modifications derived from this intermediate has led to several promising candidates entering preclinical evaluation.

The synthesis of Cis-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the hydroxyl group at the 5-position of piperidine, followed by carbamate formation using diethyl carbonate and an appropriate base. The final step involves protecting group chemistry to install the tert-butyl ester, ensuring stability during subsequent synthetic operations.

The growing interest in green chemistry has also influenced approaches to synthesizing this compound. Researchers are increasingly employing catalytic methods and solvent-free reactions to minimize waste and improve efficiency. These advancements not only align with environmental sustainability goals but also enhance scalability for industrial applications.

The biological activity of derivatives derived from Cis-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester continues to be a focus of intensive investigation. Computational modeling techniques have been instrumental in predicting binding modes and optimizing lead structures before experimental validation. Such integrative strategies have accelerated the discovery pipeline for new therapeutic agents.

In conclusion, Cis-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester (CAS No. 2716849-35-1) stands as a pivotal intermediate in pharmaceutical research due to its structural versatility and functional utility. Its role in developing kinase inhibitors and other bioactive molecules underscores its importance in modern drug discovery efforts. As synthetic methodologies continue to evolve towards greater efficiency and sustainability, compounds like this will remain indispensable tools for medicinal chemists seeking to create next-generation therapeutics.